1-(2,5-difluorobenzyl)-4-phenylpiperazine

• IUPAC Name: 1-[(2,5-difluorophenyl)methyl]-4-phenylpiperazine
• InChI: InChI=1S/C17H18F2N2/c18-15-6-7-17(19)14(12-15)13-20-8-10-21(11-9-20)16-4-2-1-3-5-16/h1-7,12H,8-11,13H2
• InChI Key: VTLHGZGUEUQCEP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC(=C2)F)F)C3=CC=CC=C3
• Molecular Formula: C17H18F2N2
• DSSTOX Substance ID: DTXSID60354793
• Molecular Weight: 288.33 g/mol
• CAS RN: 415950-87-7

Description

1-(2,5-difluorobenzyl)-4-phenylpiperazine (DFBPP) is a chemical compound that belongs to the class of piperazine derivatives. It is a synthetic compound that is widely used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 1-(2,5-difluorobenzyl)-4-phenylpiperazine is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor. This means that it may increase the levels of serotonin in the brain and also activate the 5-HT1A receptor, which is involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects:
1-(2,5-difluorobenzyl)-4-phenylpiperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may help to regulate mood and anxiety. 1-(2,5-difluorobenzyl)-4-phenylpiperazine has also been shown to have antioxidant and anti-inflammatory properties, which may help to protect neurons from damage. Additionally, 1-(2,5-difluorobenzyl)-4-phenylpiperazine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

1-(2,5-difluorobenzyl)-4-phenylpiperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has a high purity and yield, which makes it suitable for various experiments. However, there are also some limitations to the use of 1-(2,5-difluorobenzyl)-4-phenylpiperazine in lab experiments. It is a relatively new compound and its safety profile is not fully understood. Additionally, the mechanism of action of 1-(2,5-difluorobenzyl)-4-phenylpiperazine is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2,5-difluorobenzyl)-4-phenylpiperazine. One potential direction is to study its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 1-(2,5-difluorobenzyl)-4-phenylpiperazine has been shown to have neuroprotective properties, which may make it a potential candidate for the treatment of these diseases. Additionally, further studies are needed to fully understand the mechanism of action of 1-(2,5-difluorobenzyl)-4-phenylpiperazine and its potential therapeutic properties.

Synthesis Methods

1-(2,5-difluorobenzyl)-4-phenylpiperazine can be synthesized through a series of chemical reactions. The synthesis involves the reaction of 2,5-difluorobenzyl chloride with phenylpiperazine in the presence of a base such as potassium carbonate. The reaction occurs at room temperature and the product is purified through column chromatography. The yield of 1-(2,5-difluorobenzyl)-4-phenylpiperazine obtained through this method is high and the purity is also satisfactory.

Scientific Research Applications

1-(2,5-difluorobenzyl)-4-phenylpiperazine has been widely used in scientific research for its potential therapeutic properties. It has been studied for its potential use in the treatment of various diseases such as depression, anxiety, and schizophrenia. 1-(2,5-difluorobenzyl)-4-phenylpiperazine has also been studied for its potential use as a neuroprotective agent. It has been shown to have antioxidant and anti-inflammatory properties that may help to protect neurons from damage.